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Compound of Interest

Compound Name: JB062

Cat. No.: B15139701 Get Quote

Essential Safety and Handling Guide for JB062
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

nonmuscle myosin inhibitor JB062. As a novel research chemical, a specific Safety Data Sheet

(SDS) for JB062 is not yet publicly available. The following guidance is based on the known

chemical class of JB062—a 4-hydroxycoumarin imine—and general best practices for handling

potent enzyme inhibitors in a laboratory setting.

Core Chemical Information
Identifier Value

Chemical Name JB062

Chemical Class
Nonmuscle Myosin Inhibitor, 4-Hydroxycoumarin

Imine

CAS Number 2417988-00-0

Molecular Formula C19H17NO4
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Proper selection and use of PPE are critical to minimize exposure and ensure personal safety.

The following table summarizes recommended PPE for handling JB062, based on standard

protocols for potent enzyme inhibitors and coumarin-related compounds.

Protection Type Specification Rationale

Hand Protection
Nitrile gloves (minimum

thickness of 0.11 mm)

Provides a barrier against skin

contact. Double-gloving is

recommended for handling

concentrated solutions.

Eye Protection
Chemical safety goggles or a

full-face shield

Protects eyes from splashes

and aerosols.

Body Protection Fully-fastened laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a certified chemical

fume hood

Minimizes inhalation of

powders or aerosols. If a fume

hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

and a particulate pre-filter is

recommended.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for safely handling JB062 during

experimental use.
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Preparation

Handling

Cleanup & Disposal

Consult Chemical Safety Information

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather All Necessary Materials

Weigh JB062 in Fume Hood

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Segregate and Label Hazardous Waste

Dispose of Waste According to Protocol

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for handling JB062.
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Disposal Plan for JB062 Waste
Proper disposal of JB062 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation

Containment

Final Disposal

Solid Waste (Contaminated PPE, Weighing Paper)

Labeled Hazardous Waste Bag

Liquid Waste (Unused Solutions, Solvents)

Sealed, Labeled Hazardous Waste Bottle

Contaminated Sharps (Needles, Syringes)

Puncture-Proof Sharps Container

Arrange for Pickup by Environmental Health & Safety

High-Temperature Incineration

Click to download full resolution via product page

Caption: Disposal plan for JB062 waste.

Experimental Protocols
Detailed experimental protocols for JB062 are not widely published. However, based on

studies of similar 4-hydroxycoumarin imine myosin inhibitors, the following general

methodologies can be adapted.[1][2][3][4][5]

Preparation of Stock Solutions
Work Environment: All manipulations should be performed in a certified chemical fume hood.
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Weighing: Tare a clean, dry vial on an analytical balance. Carefully add the desired amount

of JB062 powder to the vial.

Solubilization: Add the appropriate solvent (e.g., DMSO) to the vial to achieve the desired

stock concentration.

Mixing: Gently vortex or sonicate the solution until the JB062 is completely dissolved.

Storage: Store the stock solution in a tightly sealed container at -20°C or -80°C, protected

from light.

General Cell Culture Treatment
Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere overnight.

Compound Dilution: On the day of treatment, thaw the JB062 stock solution and dilute it to

the final working concentration in pre-warmed cell culture medium.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of JB062.

Incubation: Return the cells to the incubator for the desired treatment duration.

Post-Treatment Analysis: After the incubation period, proceed with the planned downstream

analysis (e.g., cell viability assays, protein extraction).

Disclaimer: The information provided is for guidance purposes only and is based on the

chemical class of JB062. It is not a substitute for a formal risk assessment. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific handling and

disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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